Cas no 140245-73-4 (2-{4-4-(pyridin-2-yl)piperazin-1-ylbutyl}-2,3-dihydro-1H-isoindole-1,3-dione)
140245-73-4 structure
Product Name:2-{4-4-(pyridin-2-yl)piperazin-1-ylbutyl}-2,3-dihydro-1H-isoindole-1,3-dione
CAS No:140245-73-4
MF:C21H24N4O2
MW:364.440864562988
CID:1287737
PubChem ID:17456984
Update Time:2025-04-20
2-{4-4-(pyridin-2-yl)piperazin-1-ylbutyl}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione, 2-[4-[4-(2-pyridinyl)-1-piperazinyl]butyl]-
- 2-{4-4-(pyridin-2-yl)piperazin-1-ylbutyl}-2,3-dihydro-1H-isoindole-1,3-dione
- BDBM50470839
- CHEMBL28201
- EN300-26868819
- Z104934412
- 2-{4-[4-(pyridin-2-yl)piperazin-1-yl]butyl}-2,3-dihydro-1H-isoindole-1,3-dione
- AKOS033007693
- CCG-280604
- 140245-73-4
-
- Inchi： 1S/C21H24N4O2/c26-20-17-7-1-2-8-18(17)21(27)25(20)12-6-5-11-23-13-15-24(16-14-23)19-9-3-4-10-22-19/h1-4,7-10H,5-6,11-16H2
- InChI Key： FDXZUGDSBYONEP-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C(N1CCCCN1CCN(C2C=CC=CN=2)CC1)=O
Computed Properties
- Exact Mass: 364.19012
- Monoisotopic Mass: 364.18992602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 56.8Ų
Experimental Properties
- PSA: 56.75
2-{4-4-(pyridin-2-yl)piperazin-1-ylbutyl}-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26868819-0.05g |
2-{4-[4-(pyridin-2-yl)piperazin-1-yl]butyl}-2,3-dihydro-1H-isoindole-1,3-dione |
140245-73-4 | 95.0% | 0.05g |
$528.0 | 2025-03-20 | |
| Enamine | EN300-26868819-0.1g |
2-{4-[4-(pyridin-2-yl)piperazin-1-yl]butyl}-2,3-dihydro-1H-isoindole-1,3-dione |
140245-73-4 | 95.0% | 0.1g |
$553.0 | 2025-03-20 | |
| Enamine | EN300-26868819-0.25g |
2-{4-[4-(pyridin-2-yl)piperazin-1-yl]butyl}-2,3-dihydro-1H-isoindole-1,3-dione |
140245-73-4 | 95.0% | 0.25g |
$579.0 | 2025-03-20 | |
| Enamine | EN300-26868819-0.5g |
2-{4-[4-(pyridin-2-yl)piperazin-1-yl]butyl}-2,3-dihydro-1H-isoindole-1,3-dione |
140245-73-4 | 95.0% | 0.5g |
$603.0 | 2025-03-20 | |
| Enamine | EN300-26868819-1g |
2-{4-[4-(pyridin-2-yl)piperazin-1-yl]butyl}-2,3-dihydro-1H-isoindole-1,3-dione |
140245-73-4 | 90% | 1g |
$628.0 | 2023-09-11 | |
| Enamine | EN300-26868819-2.5g |
2-{4-[4-(pyridin-2-yl)piperazin-1-yl]butyl}-2,3-dihydro-1H-isoindole-1,3-dione |
140245-73-4 | 95.0% | 2.5g |
$1230.0 | 2025-03-20 | |
| Enamine | EN300-26868819-5g |
2-{4-[4-(pyridin-2-yl)piperazin-1-yl]butyl}-2,3-dihydro-1H-isoindole-1,3-dione |
140245-73-4 | 90% | 5g |
$1821.0 | 2023-09-11 | |
| Enamine | EN300-26868819-10g |
2-{4-[4-(pyridin-2-yl)piperazin-1-yl]butyl}-2,3-dihydro-1H-isoindole-1,3-dione |
140245-73-4 | 90% | 10g |
$2701.0 | 2023-09-11 | |
| 1PlusChem | 1P0297HJ-50mg |
2-{4-[4-(pyridin-2-yl)piperazin-1-yl]butyl}-2,3-dihydro-1H-isoindole-1,3-dione |
140245-73-4 | 90% | 50mg |
$715.00 | 2024-06-21 | |
| 1PlusChem | 1P0297HJ-100mg |
2-{4-[4-(pyridin-2-yl)piperazin-1-yl]butyl}-2,3-dihydro-1H-isoindole-1,3-dione |
140245-73-4 | 90% | 100mg |
$746.00 | 2024-06-21 |
2-{4-4-(pyridin-2-yl)piperazin-1-ylbutyl}-2,3-dihydro-1H-isoindole-1,3-dione Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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